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Compound of Interest

Compound Name: 4-Butylbenzamide

CAS No.: 107377-07-1

Cat. No.: B026343

Get Quote

This technical guide provides a comprehensive analysis of the spectroscopic data for 4-
Butylbenzamide, a key chemical intermediate in various research and development

applications. As the precise structural confirmation of such molecules is paramount for

regulatory compliance and scientific rigor, this document offers an in-depth exploration of its

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. This

guide is intended for researchers, scientists, and drug development professionals, providing

not just the data, but the underlying scientific principles and experimental considerations for its

accurate interpretation.

Introduction
4-Butylbenzamide, with the chemical formula C₁₁H₁₅NO, is a para-substituted aromatic amide.

The structural characterization of this compound is crucial for understanding its chemical

behavior and for ensuring its purity in synthetic processes. Spectroscopic techniques are

indispensable tools for this purpose, each providing a unique piece of the structural puzzle.

This guide will walk through the theoretical and practical aspects of acquiring and interpreting

the ¹H NMR, ¹³C NMR, IR, and Mass Spectra of 4-Butylbenzamide. The data presented herein
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is a combination of predicted values from highly reliable computational models and established

spectroscopic principles for analogous structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule. By observing the behavior of atomic nuclei in a magnetic field, we can deduce the

connectivity and chemical environment of individual atoms.

Experimental Protocol: Acquiring High-Resolution NMR
Spectra
The following protocol outlines the standard procedure for preparing a sample of 4-
Butylbenzamide for NMR analysis. The choice of a deuterated solvent is critical to avoid

overwhelming the spectrum with solvent signals. Chloroform-d (CDCl₃) is a common choice for

nonpolar to moderately polar organic compounds.

Step-by-Step Methodology:

Sample Preparation: Accurately weigh approximately 10-20 mg of 4-Butylbenzamide for ¹H

NMR and 50-100 mg for ¹³C NMR.

Dissolution: Dissolve the sample in approximately 0.7 mL of chloroform-d (CDCl₃). To ensure

homogeneity, the sample can be gently vortexed.

Transfer: Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.

Internal Standard: Tetramethylsilane (TMS) is often added as an internal standard for

chemical shift referencing (δ = 0.00 ppm).

Spectrometer Setup: The NMR spectrometer is tuned to the appropriate frequencies for ¹H

and ¹³C nuclei.

Data Acquisition: The spectra are acquired, typically with a sufficient number of scans to

achieve a good signal-to-noise ratio. For ¹³C NMR, a proton-decoupled spectrum is usually

obtained to simplify the spectrum to single lines for each unique carbon atom.
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Diagram of Experimental Workflow for NMR Spectroscopy
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Data Acquisition Data Processing
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50-100 mg (13C) Transfer to NMR Tube~0.7 mL Place in Spectrometer Acquire Spectra (1H & 13C) Process Raw DataFID signal Analyze Spectra

Fourier Transform

Click to download full resolution via product page

Caption: Workflow for NMR sample preparation and data acquisition.

¹H NMR Spectral Data and Interpretation
The ¹H NMR spectrum of 4-Butylbenzamide is predicted to show distinct signals for the

aromatic protons, the protons of the butyl chain, and the amide protons.

Table 1: Predicted ¹H NMR Data for 4-Butylbenzamide

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.75 d 2H Ar-H (ortho to C=O)

~7.25 d 2H Ar-H (ortho to butyl)

~6.0 (broad) s 2H -NH₂

~2.65 t 2H Ar-CH₂-

~1.60 m 2H -CH₂-CH₂-CH₃

~1.35 m 2H -CH₂-CH₃

~0.95 t 3H -CH₃

Interpretation:
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Aromatic Region (δ 7.0-8.0 ppm): The para-substitution pattern of the benzene ring gives

rise to a characteristic AA'BB' system, which often appears as two distinct doublets. The

protons ortho to the electron-withdrawing amide group are deshielded and appear at a lower

field (~7.75 ppm) compared to the protons ortho to the electron-donating butyl group (~7.25

ppm).

Amide Protons (δ ~6.0 ppm): The amide (-NH₂) protons typically appear as a broad singlet

due to quadrupole broadening and exchange with trace amounts of water. The chemical shift

can be highly variable depending on concentration and solvent.

Butyl Chain Protons (δ 0.9-2.7 ppm):

The methylene group attached to the aromatic ring (Ar-CH₂-) is deshielded by the ring and

appears as a triplet around 2.65 ppm.

The two internal methylene groups of the butyl chain appear as multiplets around 1.60 and

1.35 ppm.

The terminal methyl group (-CH₃) is the most shielded and appears as a triplet at

approximately 0.95 ppm.

¹³C NMR Spectral Data and Interpretation
The proton-decoupled ¹³C NMR spectrum provides information on the number of unique carbon

atoms in the molecule.

Table 2: Predicted ¹³C NMR Data for 4-Butylbenzamide
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Chemical Shift (δ, ppm) Assignment

~169 C=O (Amide)

~145 Ar-C (ipso to butyl)

~132 Ar-C (ipso to C=O)

~129 Ar-CH (ortho to butyl)

~128 Ar-CH (ortho to C=O)

~35 Ar-CH₂-

~33 -CH₂-CH₂-CH₃

~22 -CH₂-CH₃

~14 -CH₃

Interpretation:

Carbonyl Carbon (δ ~169 ppm): The amide carbonyl carbon is significantly deshielded and

appears at a characteristic downfield shift.

Aromatic Carbons (δ 128-145 ppm): There are four distinct signals for the aromatic carbons

due to the para-substitution. The ipso-carbons (carbons attached to the substituents) are

typically quaternary and may show weaker signals. The chemical shifts are influenced by the

electronic effects of the butyl and amide groups.

Butyl Chain Carbons (δ 14-35 ppm): Each of the four carbons in the butyl chain is chemically

distinct and gives rise to a separate signal in the aliphatic region of the spectrum.

Diagram of 4-Butylbenzamide with Atom Numbering for NMR Assignments

Caption: Structure of 4-Butylbenzamide.

Infrared (IR) Spectroscopy
IR spectroscopy measures the vibrations of bonds within a molecule. It is an excellent

technique for identifying the presence of specific functional groups.
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Experimental Protocol: Acquiring an IR Spectrum
For a solid sample like 4-Butylbenzamide, the Attenuated Total Reflectance (ATR) technique

is a common and convenient method.

Step-by-Step Methodology:

Background Spectrum: A background spectrum of the clean ATR crystal is recorded to

subtract any atmospheric or instrumental interferences.

Sample Application: A small amount of the solid 4-Butylbenzamide is placed directly onto

the ATR crystal.

Pressure Application: A pressure arm is used to ensure good contact between the sample

and the crystal.

Data Acquisition: The IR spectrum is recorded, typically over the range of 4000-400 cm⁻¹.

IR Spectral Data and Interpretation
The IR spectrum of 4-Butylbenzamide is expected to show characteristic absorption bands for

the amide and aromatic functionalities, as well as the alkyl chain.

Table 3: Predicted Characteristic IR Absorption Bands for 4-Butylbenzamide

Wavenumber (cm⁻¹) Vibration Type Functional Group

~3350 and ~3180
N-H stretch (asymmetric &

symmetric)
Amide (-NH₂)

~3050 C-H stretch (aromatic) Benzene Ring

~2950, ~2870 C-H stretch (aliphatic) Butyl Chain

~1660 C=O stretch (Amide I band) Amide

~1610 N-H bend (Amide II band) Amide

~1580, ~1480 C=C stretch (aromatic) Benzene Ring

~840 C-H out-of-plane bend p-disubstituted Benzene
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Interpretation:

N-H Stretching: The two bands in the 3350-3180 cm⁻¹ region are characteristic of a primary

amide.

C-H Stretching: The absorptions just above 3000 cm⁻¹ are indicative of aromatic C-H bonds,

while those just below 3000 cm⁻¹ are from the aliphatic C-H bonds of the butyl group.

Carbonyl Stretching (Amide I): The strong absorption around 1660 cm⁻¹ is a hallmark of the

amide carbonyl group. Its position is influenced by resonance with the nitrogen lone pair.

N-H Bending (Amide II): The band around 1610 cm⁻¹ is due to the in-plane bending of the N-

H bonds.

Aromatic C=C Stretching: The absorptions in the 1600-1450 cm⁻¹ region are characteristic of

the benzene ring.

Out-of-Plane Bending: The strong band around 840 cm⁻¹ is indicative of para-disubstitution

on the benzene ring.

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules. It provides information about the molecular weight and the

fragmentation pattern of a compound, which can be used to deduce its structure.

Experimental Protocol: Electron Ionization Mass
Spectrometry (EI-MS)
Electron Ionization is a "hard" ionization technique that causes extensive fragmentation,

providing a detailed fingerprint of the molecule.

Step-by-Step Methodology:

Sample Introduction: A small amount of 4-Butylbenzamide is introduced into the mass

spectrometer, where it is vaporized.
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Ionization: The gaseous molecules are bombarded with a high-energy electron beam

(typically 70 eV), causing the ejection of an electron and the formation of a molecular ion

(M⁺•).

Fragmentation: The high internal energy of the molecular ion leads to its fragmentation into

smaller, charged fragments.

Mass Analysis: The ions are accelerated and separated based on their m/z ratio by a mass

analyzer.

Detection: The separated ions are detected, and a mass spectrum is generated.

Mass Spectrum and Fragmentation Analysis
The mass spectrum of 4-Butylbenzamide will show a molecular ion peak corresponding to its

molecular weight (177.24 g/mol ) and a series of fragment ions.

Table 4: Predicted Key Fragments in the Mass Spectrum of 4-Butylbenzamide

m/z Proposed Fragment Ion

177 [C₁₁H₁₅NO]⁺• (Molecular Ion)

160 [M - NH₃]⁺•

134 [M - C₃H₇]⁺

121 [M - C₄H₈]⁺• (McLafferty Rearrangement)

105 [C₇H₅O]⁺ (Benzoyl cation)

77 [C₆H₅]⁺ (Phenyl cation)

Interpretation of Fragmentation Pattern:

Molecular Ion (m/z 177): The presence of the molecular ion peak confirms the molecular

weight of the compound.

Loss of Ammonia (m/z 160): A peak corresponding to the loss of an ammonia radical is

possible.
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Loss of Propyl Radical (m/z 134): Cleavage of the C-C bond beta to the aromatic ring can

result in the loss of a propyl radical.

McLafferty Rearrangement (m/z 121): A characteristic rearrangement for compounds with a

gamma-hydrogen relative to a carbonyl group, leading to the elimination of an alkene

(butene in this case).

Benzoyl Cation (m/z 105): Alpha-cleavage between the carbonyl group and the aromatic ring

is a very common fragmentation pathway for benzamides, leading to the stable benzoyl

cation, which is often the base peak.

Phenyl Cation (m/z 77): Subsequent loss of carbon monoxide (CO) from the benzoyl cation

yields the phenyl cation.

Diagram of Key Fragmentation Pathways of 4-Butylbenzamide

[C11H15NO]+• (m/z 177)
4-Butylbenzamide

[M - NH3]+• (m/z 160)

- NH3

[M - C3H7]+ (m/z 134)

- C3H7

[M - C4H8]+• (m/z 121)
McLafferty Rearrangement

McLafferty

[C7H5O]+ (m/z 105)
Benzoyl cation

- C4H8N

[C6H5]+ (m/z 77)
Phenyl cation

- CO

Click to download full resolution via product page

Caption: Proposed major fragmentation pathways for 4-Butylbenzamide in EI-MS.

Conclusion
The comprehensive spectroscopic analysis presented in this guide, combining predicted ¹H

NMR, ¹³C NMR, IR, and MS data, provides a robust framework for the structural confirmation of
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4-Butylbenzamide. The detailed interpretation of the spectral features, grounded in

established chemical principles, allows for an unambiguous assignment of the molecule's

structure. This guide serves as a valuable resource for scientists and researchers, enabling

them to confidently identify and characterize this important chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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